Cas no 29021-91-8 (8-oxatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid)

• Product Name: 8-oxatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid
• CAS No: 29021-91-8
• MF: C₁₃H₈O₃
• MW: 212.200823783875
• MDL: MFCD12967968
• CID: 852503
• PubChem ID: 20351027
• Update Time: 2025-05-18

8-oxatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Dibenzofurancarboxylic Acid
• Dibenzo[b,d]furan-3-carboxylic acid
• 1-aminobenzofuran
• 1-aminodibenzo[b,d]furanamine
• 1-aminodibenzofuran
• 1-Dibenzofuranamine
• AC1LCMW0
• CTK1G6524
• Dibenzo[b,d]furan-1-amine
• Dibenzofuran-1-ylamin
• dibenzofuran-1-ylamine
• Dibenzofuran-3-carbonsaeure
• dibenzofuran-3-carboxylic acid
• dibenzofuranamine
• dibenzofurane-2-carboxylic acid
• STK759561
• SureCN2337790
• 8-oxatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid
• CCG-320819
• AB01326500-02
• CS-0450638
• AKOS002282374
• SCHEMBL16714053
• AC5812
• SY022195
• 8-oxatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid
• DB-357072
• NCGC00331927-01
• BS-22195
• 29021-91-8
• EN300-207274
• 3-DibenzofurancarboxylicAcid
• Z1508920546
• STL016420
• DTXSID701307575
• MFCD12967968

• MDL： MFCD12967968
• Inchi： 1S/C13H8O3/c14-13(15)8-5-6-10-9-3-1-2-4-11(9)16-12(10)7-8/h1-7H,(H,14,15)
• InChI Key： IPAZMLAVBPDMLK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 212.047
• Monoisotopic Mass: 212.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.4A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 425.7±18.0 °C at 760 mmHg
• Flash Point: 211.2±21.2 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

8-oxatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-oxatricyclo7.4.0.0,2,7trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid

Introduction to 8-oxatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid (CAS No. 29021-91-8)

8-oxatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid, with the CAS number 29021-91-8, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and biology. This compound belongs to the class of tricyclic compounds and is characterized by its intricate ring system and the presence of an oxacycle and carboxylic acid functional groups.

The molecular structure of 8-oxatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid is particularly noteworthy for its high degree of unsaturation and the presence of multiple conjugated double bonds. These features contribute to its chemical reactivity and make it a valuable starting material for the synthesis of more complex molecules with diverse biological activities.

In the realm of organic synthesis, 8-oxatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid has been utilized as a key intermediate in the development of novel pharmaceuticals and agrochemicals. Its unique structure allows for the introduction of various functional groups through selective chemical transformations, enabling the creation of compounds with tailored properties and activities.

Recent studies have explored the potential biological activities of 8-oxatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid. One notable area of research has focused on its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that 8-oxatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid may have therapeutic potential in treating inflammatory diseases.

Another area of interest is the compound's ability to modulate cellular signaling pathways involved in cancer progression. Research has demonstrated that 8-oxatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid can interfere with the activation of key oncogenic signaling pathways such as PI3K/AKT and MAPK/ERK. This interference can lead to reduced cell proliferation and increased apoptosis in cancer cells, making it a promising candidate for cancer therapy.

Beyond its direct biological effects, 8-oxatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid has also been investigated for its use as a scaffold in drug discovery efforts. Its rigid structure and multiple reactive sites provide a robust platform for the design and synthesis of new molecules with enhanced pharmacological properties.

In addition to its applications in medicine and drug discovery, 8-oxatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid has found utility in materials science and chemical engineering. The compound's unique electronic properties make it suitable for use in the development of advanced materials such as polymers and coatings with improved mechanical strength and thermal stability.

The synthesis of 8-oxatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity levels. Recent advancements in synthetic methodologies have led to more efficient routes for its preparation, reducing both cost and environmental impact.

In conclusion, 8-oxatricyclo[7.4.0.0^2,7]trideca-1(9),2(7),3,5,10,12-hexaene-5-carboxylic acid (CAS No. 29021-91-8), is a versatile compound with a wide range of applications in chemistry and biology. Its unique structural features make it an attractive candidate for further research and development in areas such as pharmaceuticals, agrochemicals, materials science, and drug discovery.